Cas no 1198286-88-2 (7-azaspiro[4.5]decane hydrochloride)

• Product Name: 7-azaspiro[4.5]decane hydrochloride
• CAS No: 1198286-88-2
• MDL: MFCD11840369
• CID: 4562694
• Update Time: 2025-05-20

7-azaspiro[4.5]decane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-azaspiro[4.5]decane hydrochloride

• MDL： MFCD11840369
• Inchi： InChI=1S/C9H17N.ClH/c1-2-5-9(4-1)6-3-7-10-8-9;/h10H,1-8H2;1H
• InChI Key： KCCYNWHGDYJXPP-UHFFFAOYSA-N
• SMILES： Cl.C1CCC2(C1)CCCNC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0

Additional information on 7-azaspiro[4.5]decane hydrochloride

Professional Introduction to 7-azaspiro[4.5]decane hydrochloride (CAS No. 1198286-88-2)

7-azaspiro[4.5]decane hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1198286-88-2, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This spirocyclic amine derivative has garnered attention due to its unique structural framework and potential biological activities, making it a subject of extensive research in the development of novel therapeutic agents.

The molecular structure of 7-azaspiro[4.5]decane hydrochloride consists of a spirocyclic core, which is a fused bicyclic system comprising a seven-membered azacycloalkane ring and a four-membered cycloalkane ring. This distinctive architecture imparts distinct steric and electronic properties to the molecule, influencing its interactions with biological targets. The presence of a nitrogen atom within the spirocycle introduces basic characteristics, while the hydrochloride salt form enhances solubility and stability, facilitating its use in various experimental and pharmaceutical applications.

In recent years, 7-azaspiro[4.5]decane hydrochloride has been explored as a key intermediate in the synthesis of biologically active compounds. Its spirocyclic scaffold serves as a versatile platform for structural modifications, allowing chemists to tailor the molecule for specific pharmacological effects. Researchers have been particularly interested in its potential as a precursor for drugs targeting neurological disorders, given the spirocyclic motif's ability to mimic natural bioactive scaffolds found in neuroactive peptides.

One of the most compelling aspects of 7-azaspiro[4.5]decane hydrochloride is its role in the development of compounds with enhanced binding affinity and selectivity. Studies have demonstrated that modifications to the spirocycle can fine-tune interactions with protein targets, leading to improved drug-like properties such as reduced off-target effects and prolonged bioavailability. These findings align with the broader trend in medicinal chemistry toward rational drug design, where structural features are meticulously optimized to achieve desired therapeutic outcomes.

The pharmacological profile of derivatives of 7-azaspiro[4.5]decane hydrochloride has been investigated across multiple therapeutic areas. Notably, preclinical studies have highlighted its potential in modulating neurotransmitter systems, suggesting applications in conditions such as depression, anxiety, and cognitive dysfunction. The compound's ability to cross the blood-brain barrier and interact with central nervous system receptors makes it an attractive candidate for further development into next-generation neuromodulators.

Advances in synthetic methodologies have further propelled the interest in 7-azaspiro[4.5]decane hydrochloride as a building block for complex drug candidates. Modern techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have enabled efficient construction of substituted spirocycles, streamlining the pathway to novel molecules with tailored biological activities. These innovations are critical for accelerating the discovery and development of new pharmaceuticals that address unmet medical needs.

The integration of computational chemistry and high-throughput screening has complemented experimental efforts in studying 7-azaspiro[4.5]decane hydrochloride derivatives. Molecular modeling studies have provided insights into binding mechanisms and predicted pharmacokinetic properties, guiding rational design strategies. Such interdisciplinary approaches are essential for translating laboratory findings into clinical reality, ensuring that promising compounds like those derived from this scaffold progress efficiently through drug development pipelines.

Future directions in research on 7-azaspiro[4.5]decane hydrochloride include exploring its role in modulating inflammatory pathways and immune responses. Preliminary data suggest that certain derivatives may exhibit anti-inflammatory properties by interacting with specific signaling cascades involved in immune regulation. This opens up possibilities for therapeutic applications in chronic inflammatory diseases, where targeted immunomodulation is crucial.

The versatility of 7-azaspiro[4.5]decane hydrochloride as a pharmacophore is further underscored by its utility in designing molecules with improved metabolic stability and oral bioavailability. By leveraging structural features inherent to the spirocycle, researchers aim to develop compounds that withstand enzymatic degradation and exhibit favorable pharmacokinetic profiles upon systemic administration. Such attributes are indispensable for achieving therapeutic efficacy while minimizing side effects.

In summary, 7-azaspiro[4.5]decane hydrochloride (CAS No. 1198286-88-2) represents a promising scaffold in medicinal chemistry, with diverse applications across neurological and inflammatory disorders. Its unique structural characteristics, coupled with advancements in synthetic and computational methodologies, position it as a valuable asset in the quest for novel therapeutic agents. Continued exploration of this compound and its derivatives holds significant promise for addressing complex medical challenges through innovative drug design strategies.